Cas no 2640963-74-0 (3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 2640963-74-0
• MF: C₁₉H₂₁BrN₆
• MW: 413.314242124558
• CID: 5318061
• PubChem ID: 155801115
• Update Time: 2025-05-26

3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• F6619-7819
• 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• 2640963-74-0
• AKOS040710789
• 3-[4-[(4-Bromophenyl)methyl]-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C19H21BrN6/c1-15-8-9-26(23-15)19-7-6-18(21-22-19)25-12-10-24(11-13-25)14-16-2-4-17(20)5-3-16/h2-9H,10-14H2,1H3
• InChI Key： JYXGPDROQLOJEL-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=C(Br)C=C3)CC2)=NN=C(N2C=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 412.10111g/mol
• Monoisotopic Mass: 412.10111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.8±50.0 °C(Predicted)
• pka: 6.47±0.10(Predicted)

Additional information on 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

Comprehensive Overview of 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine (CAS No. 2640963-74-0)

The compound 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine (CAS No. 2640963-74-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a piperazine core, a bromophenyl moiety, and a pyridazine ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its resemblance to other bioactive molecules in these categories.

In recent years, the demand for small-molecule therapeutics and agrochemical intermediates has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's structural versatility aligns with these trends, as it can be tailored for targeted drug delivery or crop protection. Its bromine substituent offers a handle for further functionalization, a feature highly valued in medicinal chemistry and material science. Computational studies suggest its potential bioavailability and metabolic stability, though empirical validation is ongoing.

The synthesis of 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine typically involves multi-step organic reactions, including Buchwald-Hartwig coupling and nucleophilic aromatic substitution. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in process chemistry optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its molecular integrity.

From a commercial perspective, this compound is often sought after by contract research organizations (CROs) and pharmaceutical innovators. Its CAS No. 2640963-74-0 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. Suppliers frequently highlight its high purity grade (>98%) and custom synthesis options to meet diverse research needs. The growing interest in fragment-based drug discovery further amplifies its appeal, as its scaffold could serve as a building block for novel therapeutics.

Environmental and safety considerations are paramount when handling 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine. While not classified as hazardous under standard protocols, proper laboratory practices—such as using personal protective equipment (PPE) and fume hoods—are recommended. Its ecotoxicological profile remains under investigation, aligning with the broader industry shift toward green chemistry principles.

In summary, 3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, agrochemical development, and materials science underscores its multidisciplinary value. As research progresses, this compound may well emerge as a cornerstone in next-generation bioactive agents and functional materials.